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Compound of Interest

Compound Name:
4-Methyl-piperidin-3-one

hydrochloride

CAS No.: 1408076-42-5

Cat. No.: B1529626

Get Quote

Executive Summary
4-Methyl-piperidin-3-one hydrochloride (CAS: 1408076-42-5) is a critical heterocyclic

scaffold in medicinal chemistry, primarily serving as the structural core for Janus kinase (JAK)

inhibitors, most notably Tofacitinib (Xeljanz).[1] Unlike its more stable isomer 4-piperidone, the

3-piperidone system is kinetically unstable in its free base form due to rapid self-condensation

and polymerization.[1] Consequently, the hydrochloride salt is the mandatory form for isolation,

storage, and commercial distribution.

This guide details the synthesis, stability protocols, and application of this intermediate,

specifically focusing on its role in generating cis-3,4-disubstituted piperidine systems—a

"privileged structure" in modern drug discovery.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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The molecule exists in equilibrium between its ketone and enol forms, though the ketone

predominates in acidic salt forms.

Property Specification

IUPAC Name 4-Methylpiperidin-3-one hydrochloride

CAS Number
1408076-42-5 (HCl salt); 914220-45-4 (Free

base)

Molecular Formula C₆H₁₁NO[1][2] · HCl

Molecular Weight 149.62 g/mol

Appearance White to off-white hygroscopic solid

Solubility
Highly soluble in water, methanol; sparingly

soluble in DCM

Stability
Critical: Free base degrades within hours at RT.

Salt is stable at -20°C.

Structural Tautomerism
The 3-position ketone is highly activated by the adjacent amine (even when protonated),

making the alpha-protons acidic.[1] This leads to enolization, which can drive racemization at

the C4 methyl center if not carefully controlled during workup.

Synthesis Methodologies
The synthesis of 4-methyl-piperidin-3-one is rarely performed to isolate the free secondary

amine directly.[1] Instead, it is almost exclusively generated as an N-protected intermediate

(e.g., N-Benzyl or N-Boc) or immediately trapped as a salt.[1]

Protocol A: Oxidation of 3-Hydroxypiperidine Precursors
(Primary Route)
This route is preferred for scale-up due to the availability of chiral starting materials (3-hydroxy-

4-methylpyridine).[1]
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Reaction Scheme:

Quaternization: 3-Hydroxy-4-methylpyridine + Benzyl chloride → Pyridinium salt.[1]

Reduction: NaBH₄ reduction yields N-benzyl-4-methyl-3-piperidinol.[1]

Oxidation: Swern or Parikh-Doering oxidation converts the alcohol to the ketone.

Deprotection (Optional): Pd/C hydrogenation removes the benzyl group (requires immediate

acidification to trap as HCl salt).

Step-by-Step Protocol (N-Benzyl Intermediate)
Reagents: N-Benzyl-4-methyl-piperidin-3-ol (1.0 eq), DMSO (3.0 eq), SO₃·Pyridine complex

(3.0 eq), DIPEA (6.0 eq), DCM (Solvent).

Procedure:

Cool a solution of alcohol and DIPEA in DCM to 0°C.

Add DMSO, followed by dropwise addition of SO₃·Pyridine in DMSO/DCM.[3]

Stir at 0°C for 1 hour, then allow to warm to RT.

Quench: Pour into saturated NaHCO₃. Extract with DCM.[4]

Purification: The product is unstable on silica gel. Use immediately or crystallize as the

hydrochloride salt by adding 4M HCl in dioxane.

Protocol B: Dieckmann Condensation
Used when specific C4-chirality is not initially required or will be set later.[1]

Substrates: Ethyl N-benzyl-N-(2-ethoxycarbonylethyl)-3-aminobutyrate.[1]

Conditions: NaOEt in EtOH/Toluene reflux.

Outcome: Yields the beta-keto ester, which is decarboxylated (HCl/Reflux) to yield the 3-

piperidone.[1]
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Visualization: Synthesis & Reactivity Workflow
The following diagram illustrates the conversion of the pyridine precursor to the target salt and

its subsequent application in Tofacitinib synthesis.
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+ Chiral Resolution
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Figure 1: Synthetic pathway from pyridine precursors to the 4-methyl-piperidin-3-one scaffold

and its pharmaceutical application.[1][2][3][5][6]

Key Application: Reductive Amination (Tofacitinib
Route)[1]
The most authoritative application of this scaffold is the synthesis of the cis-3,4-diamine core of

Tofacitinib.[1] The reaction between 4-methyl-piperidin-3-one and methylamine is

stereoselective, favoring the cis isomer due to steric approach control.[1]

Mechanism & Stereocontrol[1][11]
Imine Formation: The ketone reacts with methylamine (MeNH₂) to form the imine.

Titanium(IV) isopropoxide is often added as a Lewis acid to dehydrate and drive equilibrium.

Reduction: The reducing agent (NaBH₄ or NaBH(OAc)₃) approaches from the less hindered

face (opposite the C4-methyl group).[1]

Result: Predominant formation of the cis-3-methylamino-4-methylpiperidine.[1]

Data Table: Reductive Amination Conditions
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Reducing
Agent

Solvent Additive
Cis:Trans
Ratio

Yield

NaBH(OAc)₃ DCE AcOH 6:1 85%

NaBH₄ MeOH Ti(OiPr)₄ 10:1 92%

H₂ / PtO₂ EtOH None 4:1 78%

Note: The Ti(OiPr)₄ method is the industry standard for maximizing cis-selectivity.[1]

Handling, Safety & Stability
Stability Crisis: The Free Base
The free base of 4-methyl-piperidin-3-one is chemically fragile.[1]

Self-Condensation: The amine of one molecule attacks the ketone of another, leading to

dimerization.

Oxidation: The alpha-position is prone to air oxidation.[1]

Storage Protocols
Salt Form Mandatory: Always store as the Hydrochloride (HCl) or Tosylate salt.

Atmosphere: Store under Argon or Nitrogen.

Temperature: Long-term storage at -20°C.

Hygroscopicity: The HCl salt absorbs water rapidly. Weighing should be done in a glovebox

or desiccated environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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